6-Bromo-7-nitro-1,4-dihydroquinoxaline-2,3-dione
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Overview
Description
6-Bromo-7-nitro-1,4-dihydroquinoxaline-2,3-dione is a useful research compound. Its molecular formula is C8H4BrN3O4 and its molecular weight is 286.04 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Research
Quinoxaline derivatives, similar to 6-Bromo-7-nitro-1,4-dihydroquinoxaline-2,3-dione, have been studied for their wide range of biological activities. For example, naphthoquinone derivatives, a class of compounds structurally related to quinoxalines, exhibit pharmacological activities like antibacterial, antifungal, anticancer, and antiviral effects (Mbaveng & Kuete, 2014). This indicates the potential for quinoxaline derivatives in drug development and therapeutic applications.
Material Science and Optical Properties
Quinoxalines, including brominated and nitrated derivatives, are significant in material science, particularly in the development of dyes and pigments. Diketopyrrolopyrroles, compounds related to quinoxalines, are used in high-quality pigments and electronic applications due to their excellent stability and optical properties (Grzybowski & Gryko, 2015). This highlights the potential use of this compound in developing new materials with specific optical characteristics.
Environmental Science
In environmental science, the study of brominated and nitrated organic compounds, including quinoxaline derivatives, is crucial due to their presence as pollutants and their potential toxic effects. Research on brominated flame retardants, for example, focuses on their occurrence, environmental fate, and toxicology, which could be relevant for understanding the environmental impact of compounds like this compound (Zuiderveen, Slootweg, & de Boer, 2020).
Mechanism of Action
Target of Action
Quinoxaline derivatives, a class of compounds to which this molecule belongs, are known to interact with various targets, receptors, or microorganisms .
Mode of Action
Quinoxaline derivatives are known for their versatile pharmacological properties, suggesting that they may interact with their targets in multiple ways .
Result of Action
Some quinoxaline derivatives have shown inhibition activity, suggesting potential therapeutic effects .
Properties
IUPAC Name |
6-bromo-7-nitro-1,4-dihydroquinoxaline-2,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrN3O4/c9-3-1-4-5(2-6(3)12(15)16)11-8(14)7(13)10-4/h1-2H,(H,10,13)(H,11,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQQAKUPJVUMART-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1[N+](=O)[O-])Br)NC(=O)C(=O)N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrN3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60559761 |
Source
|
Record name | 6-Bromo-7-nitro-1,4-dihydroquinoxaline-2,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60559761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
115581-82-3 |
Source
|
Record name | 6-Bromo-7-nitro-1,4-dihydroquinoxaline-2,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60559761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.